Cas no 13343-66-3 (Benzyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside)

Benzyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside Properties

Names and Identifiers

• (2R,3S,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-(benzyloxy)tetrahydro-2H-pyran-3,4-diyl diacetate
• [(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-phenylmethoxyoxan-2-yl]methyl acetate
• β-D-Glucopyranoside, phenylmethyl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
• 7308P
• Benzyl2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
• BENZYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-SS-D-GLUCOPYRANOSIDE
• BENZYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
• BENZYL 2-ACETAMIDO-2-DEOXY-3,4,6-TRI-O-ACETYL-BETA-D-GLUCOPYRANOSIDE
• b-D-Glucopyranoside, phenylMethyl2-(acetylaMino)-2-deoxy-, 3,4,6-triacetate
• Benzyl 2-acetamido-4,6-O-benzylidene-2-deoxy-a-D-glucopyranoside
• DTXSID60451099
• b-D-Glucopyranoside,phenylmethyl2-(acetylamino)-2-deoxy-,3,4,6-triacetate
• Benzyl2-acetamido-2-deoxy-3,4,6-tri-o-acetyl-beta-D-glucopyranoside
• Benzyl 2-acetamido-2-deoxy-3,4,6-tri-o-acetyl-betA1-D-glucopyranoside
• W-201100
• Benzyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
• SCHEMBL8931470
• IDEBBPWXWFHKBU-PFAUGDHASA-N
• Benzyl 2-Acetamido-2-deoxy-3,4,6-tri-O-acetyl-?-D-glucopyranoside
• 13343-66-3
• AKOS022180727
• [(2R,3S,4R,5R,6R)-3,4-BIS(ACETYLOXY)-6-(BENZYLOXY)-5-ACETAMIDOOXAN-2-YL]METHYL ACETATE
• Benzyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranoside
• +Expand

• InChIKey： IDEBBPWXWFHKBU-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H27NO9/c1-12(23)22-18-20(30-15(4)26)19(29-14(3)25)17(11-27-13(2)24)31-21(18)28-10-16-8-6-5-7-9-16/h5-9,17-21H,10-11H2,1-4H3,(H,22,23)
• SMILES： C(OC1C(OC(=O)C)C(NC(=O)C)C(OCC2C=CC=CC=2)OC1COC(=O)C)(=O)C

Computed Properties

• Exact Mass: 437.16900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 11
• Monoisotopic Mass: 437.16858144g/mol
• Heavy Atom Count: 31
• Complexity: 647
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• LogP: 1.25020
• PSA: 126.46000